Cas no 2490400-60-5 (5-phenylazepan-4-one hydrochloride)
5-phenylazepan-4-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-phenylazepan-4-one hydrochloride
- 5-Phenylazepan-4-one;hydrochloride
- 2490400-60-5
- EN300-27108421
-
- MDL: MFCD32852471
- Inchi: 1S/C12H15NO.ClH/c14-12-7-9-13-8-6-11(12)10-4-2-1-3-5-10;/h1-5,11,13H,6-9H2;1H
- InChI Key: IFZWNMAACJFZEU-UHFFFAOYSA-N
- SMILES: Cl.O=C1CCNCCC1C1C=CC=CC=1
Computed Properties
- Exact Mass: 225.0920418g/mol
- Monoisotopic Mass: 225.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
5-phenylazepan-4-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27108421-1g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95% | 1g |
$1485.0 | 2023-09-11 | |
| Enamine | EN300-27108421-5g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95% | 5g |
$4309.0 | 2023-09-11 | |
| Enamine | EN300-27108421-10g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95% | 10g |
$6390.0 | 2023-09-11 | |
| Enamine | EN300-27108421-0.05g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95.0% | 0.05g |
$344.0 | 2025-03-20 | |
| Enamine | EN300-27108421-0.1g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95.0% | 0.1g |
$515.0 | 2025-03-20 | |
| Enamine | EN300-27108421-0.25g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95.0% | 0.25g |
$735.0 | 2025-03-20 | |
| Enamine | EN300-27108421-0.5g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95.0% | 0.5g |
$1158.0 | 2025-03-20 | |
| Enamine | EN300-27108421-1.0g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95.0% | 1.0g |
$1485.0 | 2025-03-20 | |
| Enamine | EN300-27108421-2.5g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95.0% | 2.5g |
$2912.0 | 2025-03-20 | |
| Enamine | EN300-27108421-5.0g |
5-phenylazepan-4-one hydrochloride |
2490400-60-5 | 95.0% | 5.0g |
$4309.0 | 2025-03-20 |
5-phenylazepan-4-one hydrochloride Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-phenylazepan-4-one hydrochloride
Recent Advances in the Study of 5-Phenylazepan-4-one Hydrochloride (CAS: 2490400-60-5)
5-Phenylazepan-4-one hydrochloride (CAS: 2490400-60-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenylazepanone structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.
The synthesis of 5-phenylazepan-4-one hydrochloride has been optimized in recent years to improve yield and purity, which are critical for its application in drug development. Researchers have employed advanced techniques such as asymmetric synthesis and catalytic hydrogenation to achieve high enantiomeric purity, a key factor in its pharmacological efficacy. These methodological advancements have paved the way for more extensive preclinical evaluations of the compound.
Pharmacological studies have revealed that 5-phenylazepan-4-one hydrochloride exhibits significant affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. This receptor binding profile suggests potential applications in treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Recent in vitro and in vivo studies have demonstrated its ability to modulate neurotransmitter release and receptor activity, providing a mechanistic basis for its therapeutic effects.
In addition to its CNS applications, 5-phenylazepan-4-one hydrochloride has also been investigated for its anti-inflammatory and analgesic properties. Preliminary studies indicate that the compound may inhibit key inflammatory pathways, such as the NF-κB signaling pathway, which could make it a candidate for treating chronic inflammatory conditions. These findings are supported by animal models showing reduced inflammation and pain responses following administration of the compound.
Despite these promising results, challenges remain in the development of 5-phenylazepan-4-one hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile and reduce adverse effects.
In conclusion, 5-phenylazepan-4-one hydrochloride (CAS: 2490400-60-5) represents a promising candidate for drug development, with potential applications in CNS disorders and inflammatory diseases. Continued research into its synthesis, pharmacology, and therapeutic potential will be essential to fully realize its clinical benefits. The compound's unique structure and versatile biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.
2490400-60-5 (5-phenylazepan-4-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)